N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)propane-1-sulfonamide

• IUPAC Name: N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]propane-1-sulfonamide
• InChI: InChI=1S/C14H23N3O2S/c1-2-11-20(18,19)16-12-13-5-9-17(10-6-13)14-3-7-15-8-4-14/h3-4,7-8,13,16H,2,5-6,9-12H2,1H3
• InChI Key: RHFSOSMMWNQCFN-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC1CCN(CC1)C2=CC=NC=C2
• Molecular Formula: C14H23N3O2S
• Molecular Weight: 297.42 g/mol

Description

Compounds with a piperidine ring, such as the one in your query, are often used in the synthesis of pharmaceuticals and fine chemicals. Piperidine is a heterocyclic organic compound and it’s a widely used building block in the synthesis of organic compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a piperidine derivative with other reagents. For example, a series of N-(piperidine-4-yl) benzamide compounds were synthesized and investigated for their effect against cancer cells.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a piperidine ring attached to other functional groups. The exact structure would depend on the specific compound and the groups attached to the piperidine ring.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can vary widely depending on the specific compound and the conditions of the reaction. For example, N-(pyridin-4-yl)pyridin-4-amine and its derivatives were studied for their arrangement in the interlayer space of zirconium sulfophenylphosphonate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary widely depending on their specific structure. For example, the molecular formula of (1-(pyridin-4-yl)piperidin-4-yl)methanamine is C11H17N3.

Scientific Research Applications

Non-linear Optics (NLO) Materials

• Application : The arrangement of N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)propane-1-sulfonamide within layered structures of zirconium 4-sulfophenylphosphonate has been studied. .

Glycine Transporter 1 (GlyT1) Inhibition

• Application : A novel, selective GlyT1 inhibitor, N-{[1-(propylsulfonyl)-4-pyridin-2-ylpiperidin-4-yl]methyl}benzamide, has been discovered. .

Leukemia Treatment

• Application : N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)propane-1-sulfonamide derivatives have structural similarities to imatinib. .

Organic Synthesis

• Application : Strategies for preparing (pyrimidin-4-yl)(pyridin-4-yl)methanone involve condensation reactions. .

Computational Chemistry

• Application : Molecular simulation techniques have been used to study the arrangement of N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)propane-1-sulfonamide derivatives within layered structures. .

Polymer Matrix Incorporation

• Application : Incorporating push–pull chromophores like N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)propane-1-sulfonamide into polymeric matrices or layered inorganic compounds can transfer optical nonlinearity to macroscopic activity. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and receptors, influencing their function .

Mode of Action

It’s known that the compound can form hydrogen bonds with its targets, which could potentially alter their function .

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways, leading to changes in cellular functions .

Pharmacokinetics

Similar compounds have been found to have good water solubility, which could potentially impact their bioavailability .

Result of Action

Similar compounds have been found to suppress certain cellular functions, potentially leading to therapeutic effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}propane-1-sulfonamide .

Safety and Hazards

The safety and hazards associated with similar compounds would depend on their specific structure and the conditions under which they are used. It’s always important to handle chemical compounds in a safe manner and to understand their potential hazards.

Future Directions

The future directions for research on similar compounds could involve the design and synthesis of new derivatives with improved properties. This could include compounds with greater potency, selectivity, or improved safety profiles.